Cas no 2088056-62-4 (Pyrrolidine, 4-fluoro-2-phenyl-, (2R,4S)-)

• Product Name: Pyrrolidine, 4-fluoro-2-phenyl-, (2R,4S)-
• CAS No: 2088056-62-4
• MF: C₁₀H₁₂FN
• MW: 165.207386016846
• CID: 5154218
• Update Time: 2025-05-20

Pyrrolidine, 4-fluoro-2-phenyl-, (2R,4S)- Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 4-fluoro-2-phenyl-, (2R,4S)-

• Inchi： 1S/C10H12FN/c11-9-6-10(12-7-9)8-4-2-1-3-5-8/h1-5,9-10,12H,6-7H2/t9-,10+/m0/s1
• InChI Key： KPWYKXCVQYRLER-VHSXEESVSA-N
• SMILES： N1C[C@@H](F)C[C@@H]1C1=CC=CC=C1

Additional information on Pyrrolidine, 4-fluoro-2-phenyl-, (2R,4S)-

Pyrrolidine, 4-fluoro-2-phenyl-, (2R,4S)- (CAS No. 2088056-62-4): A Comprehensive Overview

Pyrrolidine, 4-fluoro-2-phenyl-, (2R,4S)- (CAS No. 2088056-62-4) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrrolidines, which are five-membered heterocyclic compounds with a nitrogen atom. The presence of a fluorine atom and a phenyl group, along with the specific (2R,4S) stereochemistry, imparts distinct chemical and biological characteristics to this molecule.

The (2R,4S)- configuration of Pyrrolidine, 4-fluoro-2-phenyl- is crucial for its biological activity and selectivity. Chirality plays a vital role in drug design and development, as enantiomers can exhibit different pharmacological profiles. The (2R,4S) enantiomer has been shown to have enhanced binding affinity and selectivity for certain receptors, making it a promising candidate for the development of novel therapeutic agents.

Recent studies have explored the potential of Pyrrolidine, 4-fluoro-2-phenyl-, (2R,4S)- in various medicinal applications. One notable area of research is its use as a scaffold for the development of inhibitors targeting specific enzymes involved in disease pathways. For instance, this compound has been investigated as a potential inhibitor of kinases, which are key enzymes implicated in cancer and inflammatory diseases. The ability to modulate kinase activity through precise structural modifications has opened new avenues for drug discovery.

In addition to its role as an enzyme inhibitor, Pyrrolidine, 4-fluoro-2-phenyl-, (2R,4S)- has also shown promise in the treatment of neurological disorders. Studies have demonstrated that this compound can cross the blood-brain barrier and exhibit neuroprotective effects. The specific mechanism by which it exerts these effects is still under investigation, but preliminary findings suggest that it may involve modulation of neurotransmitter systems or protection against oxidative stress.

The synthesis of Pyrrolidine, 4-fluoro-2-phenyl-, (2R,4S)- is a challenging task due to the need to achieve high enantiomeric purity. Various synthetic routes have been developed to address this challenge. One common approach involves the use of chiral catalysts or auxiliaries to control the stereochemistry during the synthesis process. Advanced techniques such as asymmetric hydrogenation and organocatalysis have been employed to achieve high yields and enantiomeric excesses.

The physicochemical properties of Pyrrolidine, 4-fluoro-2-phenyl-, (2R,4S)- are also important considerations in its application as a pharmaceutical agent. This compound exhibits good solubility in organic solvents and moderate solubility in water, which facilitates its formulation into various dosage forms. Its stability under different conditions is another critical factor that has been extensively studied to ensure its shelf life and efficacy.

In preclinical studies, Pyrrolidine, 4-fluoro-2-phenyl-, (2R,4S)- has shown favorable pharmacokinetic properties. It exhibits good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Toxicity studies have indicated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

The potential clinical applications of Pyrrolidine, 4-fluoro-2-phenyl-, (2R,4S)- are diverse and promising. Ongoing clinical trials are evaluating its efficacy in treating conditions such as cancer, neurodegenerative diseases, and inflammatory disorders. These trials aim to provide robust evidence for its safety and effectiveness in human subjects.

In conclusion, Pyrrolidine, 4-fluoro-2-phenyl-, (2R,4S)- (CAS No. 2088056-62-4) is a versatile and promising compound with significant potential in pharmaceutical research and development. Its unique structural features and biological activities make it an attractive candidate for the design of novel therapeutic agents. Continued research into its properties and applications will likely lead to new breakthroughs in the treatment of various diseases.